Cas no 1150655-08-5 (Dipotassium Phenylene-1,4-bistrifluoroborate)

• Product Name: Dipotassium Phenylene-1,4-bistrifluoroborate
• CAS No: 1150655-08-5
• MF: C₆H₄B₂F₆K₂
• MW: 289.904984474182
• MDL: MFCD12026116
• CID: 839937
• PubChem ID: 54590554
• Update Time: 2025-10-29

Dipotassium Phenylene-1,4-bistrifluoroborate Chemical and Physical Properties

Names and Identifiers

• DIPOTASSIUM PHENYLENE-1,4-BISTRIFLUOROBORATE
• dipotassium,trifluoro-(4-trifluoroboranuidylphenyl)boranuide
• 1150655-08-5
• AKOS015910141
• dipotassium;trifluoro-(4-trifluoroboranuidylphenyl)boranuide
• MFCD12026116
• DTXSID10712369
• DIPOTASSIUM TRIFLUORO[4-(TRIFLUOROBORANUIDYL)PHENYL]BORANUIDE
• Potassium 1,4-phenylenebis(trifluoroborate)
• Potassium1,4-phenylenebis(trifluoroborate)
• dipotassiumphenylene-1,4-bistrifluoroborate
• Dipotassium Phenylene-1,4-bistrifluoroborate

• MDL： MFCD12026116
• Inchi： 1S/C6H4B2F6.2K/c9-7(10,11)5-1-2-6(4-3-5)8(12,13)14;;/h1-4H;;/q-2;2*+1
• InChI Key： SKFWLYVYQKXSTD-UHFFFAOYSA-N
• SMILES： [K+].[K+].F[B-](C1C=CC([B-](F)(F)F)=CC=1)(F)F

Computed Properties

• Exact Mass: 289.96800
• Monoisotopic Mass: 289.9677424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 168
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0.00000
• LogP: 1.79540

Dipotassium Phenylene-1,4-bistrifluoroborate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)